2-(2-fluorophenoxy)-N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]acetamide
• InChI: InChI=1S/C17H16FN5O2/c1-23-10-12(8-22-23)17-14(19-6-7-20-17)9-21-16(24)11-25-15-5-3-2-4-13(15)18/h2-8,10H,9,11H2,1H3,(H,21,24)
• InChI Key: WYMJKGHNSIKVPI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC=CN=C2CNC(=O)COC3=CC=CC=C3F
• Molecular Formula: C17H16FN5O2
• Molecular Weight: 341.34 g/mol
• CAS No.: 2034370-49-3

Description

2-(2-fluorophenoxy)-N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H16FN5O2 and its molecular weight is 341.346. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Studies on pyrazole-acetamide derivatives have shown their utility in synthesizing novel Co(II) and Cu(II) coordination complexes. These complexes have demonstrated significant antioxidant activity, indicating potential applications in developing novel antioxidants or therapeutic agents targeting oxidative stress-related diseases (Chkirate et al., 2019).

Antipsychotic Agents

Research on derivatives such as 2-(diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide has shown antipsychotic-like profiles in behavioral animal tests. These findings suggest that structural analogs could be explored for their potential as novel antipsychotic drugs, offering alternatives to traditional treatments that often come with significant side effects (Wise et al., 1987).

Flavoring Substances

Compounds within the same chemical family have been evaluated as flavoring substances, such as 2‐(4‐methylphenoxy)‐N‐(1H‐pyrazol‐3‐yl)‐N‐(thiophen‐2‐ylmethyl)acetamide. This particular evaluation indicates potential applications in food science, especially in enhancing or modifying the flavor profiles of food and beverage products without safety concerns (Younes et al., 2018).

Anti-Inflammatory Activity

Novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides have been synthesized and shown to possess anti-inflammatory activity. This suggests that compounds with similar structural features could be valuable in the development of new anti-inflammatory drugs (Sunder & Maleraju, 2013).

Cooling Compounds

A novel cooling agent, 2-(4-methylphenoxy)-N-(1H-pyrazol-3-yl)-N-(2-thienylmethyl) acetamide, has undergone toxicological evaluation for use in food and beverage applications. Its safety profile and rapid metabolic conversion suggest its potential use as a novel sensory modifier, enhancing the consumer experience in various products (Karanewsky et al., 2015).